Cas no 1805191-35-8 (Methyl 3-(difluoromethyl)-5-fluoro-6-hydroxypyridine-2-acetate)

• Product Name: Methyl 3-(difluoromethyl)-5-fluoro-6-hydroxypyridine-2-acetate
• CAS No: 1805191-35-8
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4806423
• Update Time: 2025-06-13

Methyl 3-(difluoromethyl)-5-fluoro-6-hydroxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-5-fluoro-6-hydroxypyridine-2-acetate

• Inchi： 1S/C9H8F3NO3/c1-16-7(14)3-6-4(8(11)12)2-5(10)9(15)13-6/h2,8H,3H2,1H3,(H,13,15)
• InChI Key： XQHCHUIGNKNTAM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(NC=1CC(=O)OC)=O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 388
• XLogP3: 0.5
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3-(difluoromethyl)-5-fluoro-6-hydroxypyridine-2-acetate

Recent Advances in the Study of Methyl 3-(difluoromethyl)-5-fluoro-6-hydroxypyridine-2-acetate (CAS: 1805191-35-8)

Methyl 3-(difluoromethyl)-5-fluoro-6-hydroxypyridine-2-acetate (CAS: 1805191-35-8) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly as a key intermediate in the development of novel therapeutic agents.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of agrochemicals and pharmaceuticals. Researchers have demonstrated that the difluoromethyl and fluoro substituents on the pyridine ring enhance the compound's metabolic stability and bioavailability, making it a valuable scaffold for designing new bioactive molecules. Recent publications have highlighted its utility in the development of fungicides and antibacterial agents, with promising results in both in vitro and in vivo studies.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the compound's mechanism of action as a potential inhibitor of bacterial enzymes. The study revealed that Methyl 3-(difluoromethyl)-5-fluoro-6-hydroxypyridine-2-acetate exhibits strong binding affinity to specific bacterial targets, leading to significant inhibition of bacterial growth. These findings suggest its potential as a lead compound for developing new antibiotics, particularly against drug-resistant strains.

Another area of research has focused on the compound's synthetic pathways. A recent paper in Organic Letters detailed an optimized synthetic route for Methyl 3-(difluoromethyl)-5-fluoro-6-hydroxypyridine-2-acetate, achieving higher yields and purity compared to previous methods. This advancement is critical for scaling up production and facilitating further pharmacological studies.

Furthermore, computational studies have been conducted to predict the compound's pharmacokinetic properties and toxicity profiles. Molecular docking simulations and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) analyses indicate that the compound has favorable drug-like properties, with low predicted toxicity and good oral bioavailability. These computational insights are guiding the design of derivatives with enhanced efficacy and safety profiles.

In conclusion, Methyl 3-(difluoromethyl)-5-fluoro-6-hydroxypyridine-2-acetate (CAS: 1805191-35-8) represents a promising candidate in the development of novel therapeutic and agrochemical agents. Ongoing research is expected to further elucidate its biological activities and expand its applications in drug discovery. The compound's unique structural features and demonstrated bioactivity make it a valuable subject for future studies in chemical biology and medicinal chemistry.